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Compound of Interest

Compound Name: Giparmen

Cat. No.: B1617339 Get Quote

Despite being a recognized chemical entity, publicly available information on the biological

function, mechanism of action, and therapeutic applications of Giparmen is exceptionally

limited. This in-depth guide synthesizes the available chemical data for Giparmen and explores

the broader biological activities of its parent chemical class, the coumarins, to provide a

contextual understanding in the absence of specific research on the compound itself.

Chemical Identity of Giparmen
Giparmen is the International Nonproprietary Name (INN) for the small molecule scientifically

identified as 4-methyl-7-(prop-2-yn-1-yloxy)-2H-chromen-2-one.[1] It is registered under the

CAS number 67268-43-3.[2] The compound belongs to the coumarin family, a class of

benzopyrone compounds known for their wide range of pharmacological activities.[3][4][5][6]

Table 1: Chemical and Structural Information for Giparmen
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Identifier Value

International Nonproprietary Name (INN) Giparmen

Chemical Name
4-methyl-7-(prop-2-yn-1-yloxy)-2H-chromen-2-

one

CAS Number 67268-43-3

Molecular Formula C₁₃H₁₀O₃

Molecular Weight 214.22 g/mol

Chemical Structure

A coumarin core with a methyl group at the 4th

position and a propargyloxy group at the 7th

position.

Biological Context: The Coumarin Class
Given the absence of specific studies on Giparmen's biological activity, an examination of its

chemical class, the coumarins, can offer potential, though not definitive, insights into its

possible functions. Coumarin and its derivatives are a significant class of natural and synthetic

compounds with a broad spectrum of biological activities.[3][4][5][6]

Historically, the most well-known therapeutic application of a coumarin derivative is the

anticoagulant activity of warfarin. However, the biological effects of this class of compounds are

diverse and include:

Anticoagulant Activity: Many 4-hydroxycoumarin derivatives are known to be vitamin K

antagonists, thereby inhibiting the synthesis of clotting factors.[5]

Anti-inflammatory Effects: Certain coumarins have demonstrated anti-inflammatory

properties.[5]

Antimicrobial and Antifungal Activity: Various coumarin derivatives have been investigated for

their efficacy against a range of bacterial and fungal pathogens.[6]

Anticancer Properties: Some coumarins have shown potential as anticancer agents.[5]
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Enzyme Inhibition: Coumarin derivatives have been studied as inhibitors of various enzymes,

such as monoamine oxidase B (MAO-B).[3]

It is crucial to emphasize that these are general activities of the coumarin class, and the

specific biological function of Giparmen can only be determined through dedicated

experimental investigation.

Giparmen in the Scientific Literature
A thorough review of scientific databases and patent literature reveals a significant lack of

research focused on Giparmen's biological function. One study synthesized 7-(2-Propyn-1-

yloxy)-4-methyl-2H-Chromen-2-one (Giparmen, referred to as compound E1 in the paper) as a

chemical intermediate in the creation of a hexacarbonyl-dicobalt complex intended as a carbon

monoxide-releasing molecule.[7] However, the study's focus was on the final cobalt-containing

compound, and no biological data for Giparmen itself was presented.[7]

Giparmen is also listed in various chemical and drug databases and appears in some patents,

but these sources do not provide details on its mechanism of action or therapeutic targets.

Experimental Protocols and Data
Due to the lack of published research on the biological activity of Giparmen, no established

experimental protocols or quantitative data (e.g., IC50, Ki, LD50) are available.

Signaling Pathways and Logical Relationships
The absence of data on Giparmen's molecular targets and mechanism of action makes it

impossible to construct any diagrams of signaling pathways or experimental workflows.

To illustrate a generalized experimental workflow for screening a novel coumarin derivative, the

following conceptual diagram is provided.

Caption: Conceptual workflow for the biological screening of a novel coumarin derivative.

Conclusion
In conclusion, while Giparmen is a chemically defined entity, there is a profound lack of

publicly available data regarding its biological function, mechanism of action, and potential
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therapeutic applications. The information available on its chemical class, the coumarins,

suggests a wide range of possible biological activities, but specific details for Giparmen remain

uninvestigated in the public domain. For researchers, scientists, and drug development

professionals, Giparmen represents an unexplored chemical space within a pharmacologically

significant class of compounds. Any investigation into its biological function would require

foundational in vitro and in vivo studies to elucidate its molecular targets and pharmacological

effects.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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